Cas no 313535-99-8 (N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide
• CAS No: 313535-99-8
• MF: C₂₈H₂₁BrN₂O₃
• MW: 513.381946325302
• CID: 5791631
• PubChem ID: 4019820
• Update Time: 2025-06-14

N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_164422
• N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide
• N-(2-benzoyl-4-methylphenyl)-2-[(3-bromobenzoyl)amino]benzamide
• F0015-0123
• 313535-99-8
• AKOS024574087
• Benzamide, N-(2-benzoyl-4-methylphenyl)-2-[(3-bromobenzoyl)amino]-

• Inchi： 1S/C28H21BrN2O3/c1-18-14-15-25(23(16-18)26(32)19-8-3-2-4-9-19)31-28(34)22-12-5-6-13-24(22)30-27(33)20-10-7-11-21(29)17-20/h2-17H,1H3,(H,30,33)(H,31,34)
• InChI Key： GOLUWQNHSCCHJP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=CC=CC=C1C(NC1C=CC(C)=CC=1C(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 512.07356g/mol
• Monoisotopic Mass: 512.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 566.6±50.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Additional information on N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide

Recent Advances in the Study of N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide (CAS: 313535-99-8)

N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide (CAS: 313535-99-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a modulator of specific biological pathways, particularly in the context of cancer therapy and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, therapeutic potential, and current challenges in its development.

The compound's structure, featuring a benzamide core with bromobenzamido and benzoyl substituents, suggests a high affinity for protein targets involved in cell signaling. Recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes such as PARP and HDAC, which are critical in DNA repair and epigenetic regulation, respectively. These findings position 313535-99-8 as a promising candidate for further development in oncology.

In vivo studies using murine models have provided preliminary evidence of the compound's pharmacokinetic properties and bioavailability. Researchers observed a favorable tissue distribution profile, with significant accumulation in tumor tissues. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Advanced formulation strategies, including nanoparticle encapsulation, are being explored to enhance its therapeutic index.

Collaborative efforts between academic and industrial researchers have led to the synthesis of analogs of 313535-99-8, aiming to optimize its pharmacological properties. Structure-activity relationship (SAR) studies have identified critical modifications that improve potency and selectivity. These developments underscore the compound's versatility and potential for tailored therapeutic applications.

Despite these advancements, the clinical translation of N-(2-benzoyl-4-methylphenyl)-2-(3-bromobenzamido)benzamide faces regulatory and technical hurdles. Current research is focused on addressing these challenges through comprehensive toxicology studies and scalable synthesis methods. The ongoing exploration of its biological targets and mechanisms will be pivotal in realizing its full therapeutic potential.

In conclusion, 313535-99-8 represents a compelling area of research in chemical biology, with significant implications for drug discovery. Its dual role in modulating epigenetic and DNA repair pathways offers a unique therapeutic avenue, particularly in resistant cancers. Future studies will likely focus on combination therapies and precision medicine approaches to maximize its clinical impact.